Ethyl 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C12H10Cl2N2O2/c1-2-18-12(17)11-6-10(15-16-11)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3,(H,15,16)
• InChI Key: RGHKCERLJWBJSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N2O2
• DSSTOX Substance ID: DTXSID40345240
• Molecular Weight: 285.12 g/mol
• CAS RN: 1036239-60-7

Description

Ethyl 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylate is a chemical compound that belongs to the class of pyrazole derivatives. Pyrazoles are heterocyclic aromatic organic compounds characterized by a 5-membered ring with two adjacent nitrogen atoms. The presence of the dichlorophenyl group suggests that this compound may have interesting chemical properties and potential applications in various fields, including medicinal chemistry and agriculture .

Synthesis Analysis

The synthesis of ethyl 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylate and related compounds has been achieved through various methods. One approach involves the cyclocondensation reaction of ethyl 4-methoxy-2-oxoalk[cycloalk]-3-enoates with 2,4-dichlorophenyl hydrazine hydrochloride under ultrasound irradiation, which offers high regioselectivity and yields ranging from 71-92% . Another method includes the synthesis of ethyl 1-aroyl/aroylmethyl-5-methyl-3-methylthiopyrazole-4-carboxylates via highly regioselective acylation and alkylation of ethyl 3-methyl-5-methylthio-1H-pyrazole-4-carboxylate . These methods highlight the versatility and regioselectivity in the synthesis of pyrazole derivatives.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been extensively studied using various spectroscopic methods and crystallographic analysis. For instance, the structure of ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate was confirmed using single crystal X-ray diffraction studies, and the crystal structure is stabilized by intermolecular hydrogen bonds and π-π stacking interactions . Similarly, the structure of related compounds has been supported by crystallographic data, indicating the reliability of these methods in determining the molecular structure of pyrazole derivatives .

Chemical Reactions Analysis

Pyrazole derivatives are known to undergo various chemical reactions, which can be utilized to synthesize a wide range of compounds. For example, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in Sonogashira-type cross-coupling reactions to obtain alkynyl-4-(ethoxycarbonyl)pyrazoles, which can further cyclize to form different condensed pyrazoles . Additionally, N-acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate have been synthesized and studied, demonstrating the reactivity of the amino group in the pyrazole ring .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are influenced by their molecular structure. For instance, the presence of substituents such as the trimethylsilyl group in ethyl 5-(trimethylsilyl)-1-1H-pyrazole-3-carboxylate affects its bioactivity and physical properties . The molecular electrostatic potential and frontier molecular orbitals of these compounds have been investigated using density functional theory (DFT) calculations, providing insights into their reactivity and interaction with other molecules .

Mechanism of Action

Target of Action

Compounds with similar structures, such as (2e)-3- (2,4-dichlorophenyl)-n-hydroxyacrylamide, have been found to target botulinum neurotoxin type a .

Mode of Action

It’s likely that it interacts with its targets in a manner similar to other compounds with a 2,4-dichlorophenyl structure .

Biochemical Pathways

Compounds with similar structures have been found to affect the suzuki–miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Result of Action

Compounds with similar structures have been found to have antiprotozoan spectrum of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 3-(2,4-dichlorophenyl)-1H-pyrazole-5-carboxylate. For instance, higher sediment or nutrient loads in water and higher temperatures were associated with more rapid degradation of similar compounds .